N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)cyclohexanecarboxamide
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Description
“N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)cyclohexanecarboxamide” is a chemical compound with the empirical formula C17H21N3O4S . It has a molecular weight of 363.431 . This compound is also known as N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}cyclohexanecarboxamide . It is a white to off-white solid that is very soluble in water .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringO=S (NC1=NOC (C)=C1) (C2=CC=C (NC (C)=O)C=C2)=O
. This string represents the structural formula of the compound, which can be used to generate a 3D model of the molecule. Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)cyclohexanecarboxamide” include a density of 1.4±0.1 g/cm3 . The compound’s boiling point, melting point, and flash point are not available .Scientific Research Applications
The compound “N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)cyclohexanecarboxamide” is also known as “N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]cyclohexanecarboxamide”. It is structurally related to Sulfamethoxazole, which is a commonly used antibiotic in the sulfonamide group. Here is a comprehensive analysis of the scientific research applications of this compound, focusing on six unique applications:
Antibacterial Applications
Sulfamethoxazole: , a related compound, is widely used for its antibacterial properties, particularly against Gram-positive and Gram-negative bacteria. It works by inhibiting the bacterial enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid, a vital component for bacterial DNA replication and cell division . Research into analogs such as “N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)cyclohexanecarboxamide” may offer improved efficacy or reduced resistance profiles.
properties
IUPAC Name |
N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]cyclohexanecarboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O4S/c1-12-11-16(19-24-12)20-25(22,23)15-9-7-14(8-10-15)18-17(21)13-5-3-2-4-6-13/h7-11,13H,2-6H2,1H3,(H,18,21)(H,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLDAYRZXRFZUGD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3CCCCC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301322032 |
Source
|
Record name | N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]cyclohexanecarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301322032 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
363.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
44.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49729066 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)cyclohexanecarboxamide | |
CAS RN |
353773-35-0 |
Source
|
Record name | N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]cyclohexanecarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301322032 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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